Cas no 1332365-27-1 (4-Cyclopropyl-3-methoxybenzonitrile)

• Product Name: 4-Cyclopropyl-3-methoxybenzonitrile
• CAS No: 1332365-27-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD32632706
• CID: 5521270
• Update Time: 2025-10-30

4-Cyclopropyl-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-3-methoxybenzonitrile

• MDL： MFCD32632706
• Inchi： 1S/C11H11NO/c1-13-11-6-8(7-12)2-5-10(11)9-3-4-9/h2,5-6,9H,3-4H2,1H3
• InChI Key： HFYJJYNAMVZSNF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2CC2)C(OC)=C1

Additional information on 4-Cyclopropyl-3-methoxybenzonitrile

Introduction to 4-Cyclopropyl-3-methoxybenzonitrile (CAS No. 1332365-27-1)

4-Cyclopropyl-3-methoxybenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1332365-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural uniqueness of 4-Cyclopropyl-3-methoxybenzonitrile lies in its substitution pattern, which includes a cyclopropyl group at the 4-position and a methoxy group at the 3-position of the benzene ring. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The nitrile group in 4-Cyclopropyl-3-methoxybenzonitrile serves as a versatile functional handle, enabling various chemical transformations that can be exploited in synthetic chemistry. The presence of this group allows for subsequent reactions such as hydrolysis to form carboxylic acids or reduction to amides, which are crucial steps in the synthesis of biologically active molecules. Additionally, the methoxy group at the 3-position introduces polarity and electronic effects that can influence the compound's interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The cyclopropyl group at the 4-position adds another layer of complexity to the molecule. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This structural feature can contribute to the overall pharmacokinetic profile of any derivative synthesized from 4-Cyclopropyl-3-methoxybenzonitrile, potentially improving its bioavailability and duration of action. The combination of these substituents makes this compound a valuable building block for exploring novel therapeutic entities.

In recent years, there has been growing interest in benzonitrile derivatives due to their diverse biological activities. Studies have shown that many benzonitrile compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern of 4-Cyclopropyl-3-methoxybenzonitrile may confer unique biological properties that have not been fully explored yet. Researchers are particularly interested in how the cyclopropyl and methoxy groups modulate the compound's interaction with biological targets, which could lead to the discovery of new drugs with improved efficacy and reduced side effects.

One area where 4-Cyclopropyl-3-methoxybenzonitrile shows promise is in the development of anticancer agents. Cancer research has identified numerous targets that can be modulated by small molecules to inhibit tumor growth or induce apoptosis. The nitrile group in 4-Cyclopropyl-3-methoxybenzonitrile can be further functionalized to produce compounds that interact with key enzymes or receptors involved in cancer pathways. For instance, derivatives of this compound could be designed to inhibit kinases or other enzymes that are overexpressed in certain types of cancer. Preliminary studies have suggested that benzonitrile derivatives can exhibit potent activity against various cancer cell lines, making them attractive candidates for further investigation.

Another promising application of 4-Cyclopropyl-3-methoxybenzonitrile is in the field of anti-inflammatory drug development. Inflammation is a hallmark of many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of benzonitrile compounds to modulate inflammatory pathways has been demonstrated in several preclinical studies. The structural features of 4-Cyclopropyl-3-methoxybenzonitrile, particularly the nitrile and methoxy groups, may enable it to interact with inflammatory mediators or signaling pathways effectively. This could lead to the development of novel anti-inflammatory drugs that offer improved efficacy and a better side-effect profile compared to existing therapies.

The synthesis of 4-Cyclopropyl-3-methoxybenzonitrile is another area where researchers have made significant advancements. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield. The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as 3-methoxynitrobenzene or 4-cyanocyclopropane methanol derivatives. Advances in catalytic processes have also facilitated more efficient synthetic routes, reducing reaction times and improving overall yields. These advancements are crucial for enabling large-scale production and further exploration of derivatives based on this scaffold.

In conclusion, 4-Cyclopropyl-3-methoxybenzonitrile (CAS No. 1332365-27-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern, featuring a nitrile group, a methoxy group, and a cyclopropyl group, makes it a versatile scaffold for developing novel therapeutic agents. Current research suggests that this compound may have applications in anticancer therapy and anti-inflammatory drug development, among other areas. With continued advancements in synthetic chemistry and medicinal chemistry, 4-Cyclopropyl-3-methoxybenzonitrile is poised to play an important role in future drug discovery efforts.